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Compound of Interest |

Compound Name: Dthfpicifccgcchrskegmceckt-OH
CAS No.: 342809-17-0
Cat. No.: B10827386
Get Quote
. J

Sequence ldentity: DTHFPICIFCCGCCHRSKCGMCCKT-OH Common Name: Hepcidin-25
(Human) / LEAP-1 Primary Application: Induction of Hypoferremia & Modeling Anemia of
Chronic Disease (ACD)

Executive Summary

The peptide sequence DTHFPICIFCCGCCHRSKCGMCCKT-OH corresponds to Hepcidin-25
(Human), the master regulatory hormone of systemic iron homeostasis. In drug development
and metabolic research, this peptide is utilized as a critical tool compound to model iron-
restricted erythropoiesis and Anemia of Chronic Disease (ACD) (also known as Anemia of
Inflammation).

By binding to the iron exporter ferroportin (FPN) on macrophages and enterocytes, Hepcidin-25
induces FPN internalization and degradation, effectively locking iron within storage cells and
rapidly lowering serum iron levels.[1] This Application Note details the protocol for using
synthetic Hepcidin-25 to validate hepcidin mimetics, screen ferroportin inhibitors, and establish
acute hypoferremia models in rodents.
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Scientific Mechanism & Rationale
The Hepcidin-Ferroportin Axis

The utility of Hepcidin-25 in animal models relies on its high-affinity interaction with Ferroportin
(SLC40A1). This mechanism is conserved across mammals, allowing human Hepcidin-25 to be
bioactive in murine models.

Binding: Hepcidin binds to the extracellular loop of Ferroportin.

Occlusion: The binding physically blocks the iron efflux channel.

Degradation: The complex is ubiquitinated and internalized via endocytosis, leading to
lysosomal degradation of Ferroportin.

Physiological Outcome: Immediate reduction in transferrin saturation and serum iron
(hypoferremia).

Mechanistic Pathway Diagram
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Figure 1: Mechanism of Action for Hepcidin-25 induced hypoferremia.
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Experimental Protocol: Acute Hypoferremia Model

Objective: To assess the bioactivity of Hepcidin-25 or validate the efficacy of anti-hepcidin
agents (e.g., monoclonal antibodies, anticalins) by measuring the reduction in serum iron.

Materials Required

Component Specification Notes

Sequence:
DTHFPICIFCCGCCHRSKCG
MCCKT-OH.[2][3][4][5][6][7]

Test Article Hepcidin-25 (Human) o
Must be folded (4 disulfide
bonds). Linear peptide is
inactive.

Acidified saline (pH 5.0) may
_ . improve stability if stored, but
Vehicle PBS or Saline (0.9%)

neutral pH is fine for immediate

use.

Male, 8-10 weeks old.
Animals C57BL/6 Mice C57BL/6 are preferred due to
stable iron baselines.

] ] Colorimetric detection of serum
Assay Kit Ferrozine-based Iron Assay )
iron.

Step-by-Step Methodology
Phase 1: Peptide Reconstitution (Critical)

The bioactivity of Hepcidin-25 is strictly dependent on its tertiary structure (knottin fold).

e Stock Solution: Dissolve lyophilized Hepcidin-25 powder in sterile water or 0.01% acetic acid
to a concentration of 1 mg/mL.

o Note: Avoid vigorous vortexing which can disrupt disulfide bonds. Swirl gently.

¢ Aliquot: Store aliquots at -80°C. Avoid freeze-thaw cycles.
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» Working Solution: On the day of the experiment, dilute the stock with sterile PBS to reach a
final concentration of 0.5 mg/mL.

Phase 2: Administration

o Acclimatization: Ensure mice are on a standard iron-sufficient diet (approx. 200 ppm Fe) for
at least 1 week prior.

o Dietary Control: Do not use high-iron chow, as it masks the hepcidin effect.
e Dosing: Administer Hepcidin-25 via Intraperitoneal (IP) injection.

o Dose: 50 ug per mouse (approx. 2.5 mg/kg for a 20g mouse).

o Vehicle Control: Inject equal volume of PBS into control group (n=5).
e Timing: The effect is rapid.

o T_max (Max Effect): 1 to 2 hours post-injection.

o Duration: Effect begins to wane after 4-6 hours due to peptide clearance.

Phase 3: Sample Collection & Analysis

o Euthanasia: At 2 hours post-injection, euthanize mice using CO2 asphyxiation or isoflurane
overdose.

e Blood Draw: Collect blood via cardiac puncture or retro-orbital bleed into serum separator
tubes (non-heparinized).

o Warning: Do not use EDTA or Citrate tubes, as they chelate iron and interfere with the
assay.

e Serum Separation: Allow blood to clot for 30 mins at RT. Centrifuge at 2,000 x g for 10 mins.
Collect supernatant (serum).

¢ Iron Quantification: Use a standard Ferrozine assay (e.g., Sekisui Diagnostics or equivalent).

o Mix serum with acidic buffer to release iron from transferrin.
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o Reduce Fe3+ to Fe2+.

o React with chromogen and read absorbance at 560 nm.

Expected Results

Group Dose Serum Iron (ug/dL) % Reduction
Vehicle (PBS) N/A 160 + 20 Baseline
Hepcidin-25 50 p g/mouse 60 + 15 ~60-70% Decrease

Interpretation: A statistically significant drop (p < 0.01) confirms the peptide is correctly folded
and bioactive. If no drop is observed, the peptide likely lacks the correct disulfide connectivity.

Advanced Application: Pharmacokinetic (PK)
Benchmarking

Researchers developing Mini-Hepcidins or Hepcidin Mimetics use native Hepcidin-25 as the
reference standard.

Workflow Diagram
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Figure 2: Workflow for PK/PD benchmarking of Hepcidin-25 vs. Mimetics.

Comparative Analysis Table
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Parameter Native Hepcidin-25 Mini-Hepcidins (Mimetics)
Molecular Weight ~2.7 kDa < 1.5 kDa

Stability Low (Rapid proteolysis) High (Engineered resistance)
Route IP/IV Oral/SC/IP

Duration of Action 4-6 Hours > 24 Hours

Cost High (Complex synthesis) Lower (Shorter sequence)

Troubleshooting & Critical Controls

o Peptide Folding: The most common failure mode is using "linear" or "reduced" hepcidin. The
sequence DTHFPICIFCCGCCHRSKCGMCCKT contains 8 cysteines forming 4 disulfide
bridges (C7-C23, C10-C13, C11-C19, C14-C22).

o Validation: Ensure the Certificate of Analysis (CoA) confirms the mass corresponds to the
oxidized form (approx. 8 Da less than linear due to loss of 8 hydrogens).

e Circadian Rhythm: Serum iron fluctuates diurnally. Always perform experiments at the same
time of day (e.g., inject at 9:00 AM, harvest at 11:00 AM).

e Inflammation Check: Ensure mice are healthy. Unintended infection raises endogenous
hepcidin (via IL-6), lowering baseline iron and masking the effect of the exogenous peptide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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